(E)-2-Hydroxymethyl-2-butenoic acid (E)-2-[[[(3aR)-2,3,3aβ,4,5,6,6aβ,7,9aβ,9bα-decahydro-7α-hydroxy-
(E)-2-Hydroxymethyl-2-butenoic acid (E)-2-[[[(3aR)-2,3,3aβ,4,5,6,6aβ,7,9aβ,9bα-decahydro-7α-hydroxy-
Brand Name:
Vulcanchem
CAS No.:
100015-12-1
VCID:
VC0018703
InChI:
InChI=1S/C25H30O8/c1-6-15(10-26)24(29)31-11-16(7-2)25(30)32-18-9-13(4)19-17(27)8-12(3)20(19)22-21(18)14(5)23(28)33-22/h6-8,17-22,26-27H,4-5,9-11H2,1-3H3/b15-6+,16-7+/t17-,18-,19-,20+,21-,22-/m1/s1
SMILES:
CC=C(CO)C(=O)OCC(=CC)C(=O)OC1CC(=C)C2C(C=C(C2C3C1C(=C)C(=O)O3)C)O
Molecular Formula:
C25H30O8
Molecular Weight:
458.507
(E)-2-Hydroxymethyl-2-butenoic acid (E)-2-[[[(3aR)-2,3,3aβ,4,5,6,6aβ,7,9aβ,9bα-decahydro-7α-hydroxy-
CAS No.: 100015-12-1
Main Products
VCID: VC0018703
Molecular Formula: C25H30O8
Molecular Weight: 458.507
CAS No. | 100015-12-1 |
---|---|
Product Name | (E)-2-Hydroxymethyl-2-butenoic acid (E)-2-[[[(3aR)-2,3,3aβ,4,5,6,6aβ,7,9aβ,9bα-decahydro-7α-hydroxy- |
Molecular Formula | C25H30O8 |
Molecular Weight | 458.507 |
IUPAC Name | [(E)-2-[[(3aR,4R,6aR,7R,9aR,9bR)-7-hydroxy-9-methyl-3,6-dimethylidene-2-oxo-4,5,6a,7,9a,9b-hexahydro-3aH-azuleno[4,5-b]furan-4-yl]oxycarbonyl]but-2-enyl] (E)-2-(hydroxymethyl)but-2-enoate |
Standard InChI | InChI=1S/C25H30O8/c1-6-15(10-26)24(29)31-11-16(7-2)25(30)32-18-9-13(4)19-17(27)8-12(3)20(19)22-21(18)14(5)23(28)33-22/h6-8,17-22,26-27H,4-5,9-11H2,1-3H3/b15-6+,16-7+/t17-,18-,19-,20+,21-,22-/m1/s1 |
Standard InChIKey | RFUWVTBKHFXDFD-QFKBBTMNSA-N |
SMILES | CC=C(CO)C(=O)OCC(=CC)C(=O)OC1CC(=C)C2C(C=C(C2C3C1C(=C)C(=O)O3)C)O |
Last Modified | Aug 20 2021 |
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